Cas no 106882-29-5 (2-(3-Acetoxybenzoyl) thiophene)

• Product Name: 2-(3-Acetoxybenzoyl) thiophene
• CAS No: 106882-29-5
• MF: C₁₃H₁₀O₃S
• MW: 246.281702518463
• MDL: MFCD07699491
• CID: 881127
• Update Time: 2026-04-29

2-(3-Acetoxybenzoyl) thiophene Chemical and Physical Properties

Names and Identifiers

• [3-(thiophene-2-carbonyl)phenyl] acetate
• 2-(3-Acetoxybenzoyl) thiophene
• (3-acetoxy-phenyl)-[2]thienyl ketone
• (3-Acetoxy-phenyl)-[2]thienyl-keton
• AG-D-21615
• CTK4A4835
• KB-162608

• MDL： MFCD07699491
• Inchi： InChI=1S/C13H10O3S/c1-9(14)16-11-5-2-4-10(8-11)13(15)12-6-3-7-17-12/h2-8H,1H3
• InChI Key： HQARSRZFEFLFQW-UHFFFAOYSA-N
• SMILES： CC(=O)OC1=CC=CC(=C1)C(=O)C2=CC=CS2

Computed Properties

• Exact Mass: 246.03500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 71.61000
• LogP: 2.90440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3-Acetoxybenzoyl) thiophene

Comprehensive Guide to 2-(3-Acetoxybenzoyl) Thiophene (CAS No. 106882-29-5): Properties, Applications, and Market Insights

2-(3-Acetoxybenzoyl) thiophene (CAS No. 106882-29-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique molecular structure combining a thiophene ring and an acetoxybenzoyl group, serves as a versatile intermediate in synthetic chemistry. Its CAS number 106882-29-5 is frequently searched by researchers and industry professionals seeking high-purity reagents for advanced applications.

The growing interest in heterocyclic compounds like 2-(3-acetoxybenzoyl) thiophene stems from their remarkable potential in drug discovery and organic electronics. Recent trends show increasing searches for "thiophene derivatives in medicine" and "acetoxybenzoyl applications," reflecting the compound's relevance in current scientific discourse. The molecular architecture of this compound enables diverse chemical modifications, making it valuable for developing novel therapeutic agents and functional materials.

From a chemical perspective, 2-(3-acetoxybenzoyl) thiophene exhibits interesting properties that merit detailed examination. The compound's molecular weight and solubility characteristics make it particularly suitable for organic synthesis processes. Researchers often investigate its reactivity patterns when searching for "thiophene-based synthesis methods" or "benzoyl derivatives reactions." These search patterns align with the compound's utility in creating complex molecular structures for various industrial applications.

In pharmaceutical research, CAS 106882-29-5 has shown promise as a building block for potential drug candidates. The compound's structural features are frequently explored in queries about "bioactive thiophene compounds" and "pharmaceutical intermediates." Its molecular framework allows for the development of compounds with potential biological activities, though specific therapeutic applications would require extensive clinical validation. The scientific community continues to study its derivatives for various pharmacological properties.

The material science field has also demonstrated considerable interest in 2-(3-acetoxybenzoyl) thiophene, particularly in organic electronic applications. Searches for "thiophene-based organic semiconductors" and "conductive polymer precursors" often lead researchers to explore this compound's potential. Its conjugated system and electron-rich nature make it a candidate for developing advanced materials with unique electronic properties, though commercial applications are still under investigation.

Market analysis reveals growing demand for high-purity 2-(3-acetoxybenzoyl) thiophene among research institutions and specialty chemical manufacturers. The compound's CAS number 106882-29-5 appears frequently in procurement databases, with particular interest from companies specializing in custom synthesis and advanced intermediates. Current market trends show increased inquiries about "bulk availability of thiophene derivatives" and "specialty chemical suppliers," indicating expanding commercial interest in this chemical entity.

Quality control aspects of 2-(3-acetoxybenzoyl) thiophene are crucial for research applications, as evidenced by frequent searches for "analytical methods for thiophene compounds." The compound typically undergoes rigorous HPLC analysis and spectroscopic characterization to ensure purity standards meet research requirements. These quality parameters are particularly important for pharmaceutical applications where compound consistency is paramount.

Environmental and safety considerations for CAS 106882-29-5 follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper chemical storage and handling procedures should always be observed. Researchers often search for "safe handling of organic intermediates" and "laboratory safety for synthetic compounds," reflecting the scientific community's commitment to responsible research practices.

The synthetic versatility of 2-(3-acetoxybenzoyl) thiophene continues to inspire novel research directions. Recent publications have explored its use in creating complex molecular architectures, responding to search trends like "innovative organic synthesis techniques" and "building blocks for drug discovery." The compound's ability to participate in various cross-coupling reactions and functional group transformations makes it valuable for cutting-edge chemical research.

Future prospects for 2-(3-acetoxybenzoyl) thiophene appear promising, with emerging applications in multiple scientific domains. The compound's CAS number 106882-29-5 is increasingly appearing in patent applications and research grants, particularly in areas related to "advanced material development" and "medicinal chemistry innovations." As scientific understanding of thiophene-based compounds deepens, this chemical entity is poised to play a significant role in various technological advancements.

For researchers and industry professionals seeking detailed technical information about 2-(3-acetoxybenzoyl) thiophene, numerous resources are available through scientific databases and specialty chemical suppliers. The compound's growing importance is reflected in search queries for "technical data sheets for CAS 106882-29-5" and "synthetic protocols using thiophene derivatives." These information needs underscore the compound's relevance in contemporary chemical research and development.